Cas no 477593-28-5 (5-bromo-2-chloro-N-(cyclohexylmethyl)pyrimidin-4-amine)
477593-28-5 structure
Product Name:5-bromo-2-chloro-N-(cyclohexylmethyl)pyrimidin-4-amine
CAS No:477593-28-5
MF:C11H15BrClN3
MW:304.61390042305
CID:2646409
PubChem ID:58891125
Update Time:2025-04-21
5-bromo-2-chloro-N-(cyclohexylmethyl)pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
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- DB-107403
- AKOS017625680
- SCHEMBL13649042
- 477593-28-5
- 5-bromo-2-chloro-N-(cyclohexylmethyl)pyrimidin-4-amine
-
- Inchi: 1S/C11H15BrClN3/c12-9-7-15-11(13)16-10(9)14-6-8-4-2-1-3-5-8/h7-8H,1-6H2,(H,14,15,16)
- InChI Key: OEZJCMGMMJQCLD-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(N=C1NCC1CCCCC1)Cl
Computed Properties
- Exact Mass: 303.01379Da
- Monoisotopic Mass: 303.01379Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 37.8Ų
5-bromo-2-chloro-N-(cyclohexylmethyl)pyrimidin-4-amine Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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